Cas no 565171-09-7 (1-Benzyl-3-methyl-1H-thieno2,3-cpyrazole-5-carboxylic Acid)

• Product Name: 1-Benzyl-3-methyl-1H-thieno2,3-cpyrazole-5-carboxylic Acid
• CAS No: 565171-09-7
• MF: C₁₄H₁₂N₂O₂S
• MW: 272.322281837463
• CID: 1031632
• PubChem ID: 2363686
• Update Time: 2025-08-05

1-Benzyl-3-methyl-1H-thieno2,3-cpyrazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid
• 1-benzyl-3-methylthieno[2,3-c]pyrazole-5-carboxylic acid
• 3-Methyl-1-(phenylmethyl)-1H-thieno[2,3-c]pyrazole-5-carboxylic acid
• 565171-09-7
• Enamine_005374
• 1-Benzyl-3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylicacid
• DB-337076
• HMS1409E06
• G58038
• AKOS001055335
• AB00718382-01
• EN300-05014
• DTXSID90368262
• Z56910422
• SCHEMBL4515394
• MFCD03980978
• CS-0219817
• 1-Benzyl-3-methyl-1H-thieno2,3-cpyrazole-5-carboxylic Acid

• Inchi： 1S/C14H12N2O2S/c1-9-11-7-12(14(17)18)19-13(11)16(15-9)8-10-5-3-2-4-6-10/h2-7H,8H2,1H3,(H,17,18)
• InChI Key： SZYCVVRHCGXUAU-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2C(C)=NN(CC3C=CC=CC=3)C1=2

Computed Properties

• Exact Mass: 272.062
• Monoisotopic Mass: 272.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 246-248 °C
• Boiling Point: 506.5±50.0 °C at 760 mmHg
• Flash Point: 260.1±30.1 °C
• Solubility: Almost insoluble (0.041 g/l) (25 º C),
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

1-Benzyl-3-methyl-1H-thieno2,3-cpyrazole-5-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)